Cas no 9005-67-8 (Tween 60)

• Product Name: Tween 60
• CAS No: 9005-67-8
• MF: C₂₂H₄₂O₈
• MW: 434.5641
• MDL: MFCD01780110
• CID: 48201
• PubChem ID: 87560418
• Update Time: 2025-07-18

Tween 60 Chemical and Physical Properties

Names and Identifiers

• Tween(R) 60
• Polyoxyethylene sorbitan monostearate
• Tween 60
• Tween-60
• Emulsifier T-60
• Tween-61
• POE(20)sorbitanmonostearate
• POE(4)sorbitanmonostearate
• Polysorbate 60
• 'POLYSORBATE 60
• Tween? 60
• Polyethylene glycol sorbitan monostearate
• Tween® 60
• DSSTox_CID_9300
• Sorbomacrogol stearate 300
• DSSTox_RID_78755
• DSSTox_GSID_29300
• POE(20) sorbitan monostearate
• Tox21_200064
• E435
• (2R)-2-[(2R,3R,4S)-3,4-bis(2-hydroxyethoxy)oxolan-2-yl]-2-hydroxyethyl dodecanoate
• Tween™ 60
• FEMA 2916
• POLYSORBATE 60 USP/NF
• POLYSORBATE 60 extrapure
• Polysorbat 60
• Polysorbatum 60, Tween(R) 60
• Polyethylene glycol sorbitan monostearate, Polyoxyethylene sorbitan monostearate
• TWEEN(R) 61
• Lonzest(R) SMS-20
• Polysorbate 60 (Techincal Grade)

• MDL： MFCD01780110
• Inchi： 1S/C22H42O8/c1-2-3-4-5-6-7-8-9-10-11-20(26)29-16-18(25)21-22(28-15-13-24)19(17-30-21)27-14-12-23/h18-19,21-25H,2-17H2,1H3/t18-,19+,21-,22-/m1/s1
• InChI Key： CRBBOOXGHMTWOC-NPDDRXJXSA-N
• SMILES： O1C([H])([H])[C@@]([H])([C@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)O[H])OC([H])([H])C([H])([H])O[H])OC([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 606.43400
• Monoisotopic Mass: 522.340398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• Surface Charge: 0
• XLogP3: 2.8

Experimental Properties

• Color/Form: Yellow waxy solid
• Density: 1.044 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 802.68°C (rough estimate)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.474
• PH: 5.5-7.7 (50g/l, H2O, 25℃)
• Solubility: 100 g/L
• Water Partition Coefficient: 100 g/L
• PSA: 133.14000
• LogP: 4.33900
• Merck: 14,7582
• FEMA: 2916 | POLYSORBATE 60
• Solubility: Soluble in water, sulfuric acid and dilute alkali, insoluble in oil.
• Sensitiveness: Sensitive to humidity
• pka: 0[at 20 ℃]

Tween 60 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• RTECS：WG2934000
• TSCA：Yes
• Storage Condition：Sealed storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Other Chemical additives Functional Additives